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Cat. No.: B15596357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Syringaresinol diglucoside is a naturally occurring lignan glycoside found predominantly in

the roots of Eleutherococcus senticosus (Siberian ginseng).[1] As a phytoestrogen, it exhibits a

range of biological activities, including antioxidant and anti-inflammatory properties, by

modulating various signaling pathways.[1] These therapeutic potentials have garnered

significant interest in its application in pharmaceutical and nutraceutical industries. This

document provides a detailed protocol for the extraction and purification of Syringaresinol
diglucoside, intended for research and development purposes.

Extraction and Purification Workflow
The overall process for obtaining high-purity Syringaresinol diglucoside involves solid-liquid

extraction from the plant material, followed by a multi-step purification process to remove

impurities.

Plant Material
(Eleutherococcus senticosus roots) Ultrasonic-Assisted Extraction Filtration & Concentration Crude Extract Column Chromatography

(Sephadex LH-20) Fraction Collection Purity Analysis (HPLC) Preparative HPLCFractions >90% Purity Pure Syringaresinol Diglucoside

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15596357?utm_src=pdf-interest
https://www.benchchem.com/product/b15596357?utm_src=pdf-body
https://www.biosynth.com/p/FS145195/66791-77-3-syringaresinol-diglucoside
https://www.biosynth.com/p/FS145195/66791-77-3-syringaresinol-diglucoside
https://www.benchchem.com/product/b15596357?utm_src=pdf-body
https://www.benchchem.com/product/b15596357?utm_src=pdf-body
https://www.benchchem.com/product/b15596357?utm_src=pdf-body
https://www.benchchem.com/product/b15596357?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for the extraction and purification of Syringaresinol
diglucoside.

Experimental Protocols
Extraction: Ultrasonic-Assisted Extraction (UAE)
This protocol is based on an optimized method for the extraction of eleutherosides from

Eleutherococcus senticosus.

Materials:

Dried and powdered roots of Eleutherococcus senticosus

0.3% Tea saponin solution (as extraction solvent)

Ultrasonic bath/probe system

Filter paper

Rotary evaporator

Procedure:

Combine the powdered plant material with the 0.3% tea saponin solution at a liquid-to-solid

ratio of 20 mL/g.

Place the mixture in an ultrasonic bath or use an ultrasonic probe.

Apply ultrasonic irradiation at a power of 250 W for 40 minutes.

After extraction, filter the mixture through filter paper to separate the extract from the solid

plant residue.

Concentrate the filtrate using a rotary evaporator at a reduced pressure and a temperature

below 50°C to obtain the crude extract.

Purification
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The purification protocol is a representative method adapted from procedures used for the

purification of a structurally similar lignan, secoisolariciresinol diglucoside (SDG).

2.1. Column Chromatography with Sephadex LH-20

This step aims to perform an initial fractionation of the crude extract to enrich the

Syringaresinol diglucoside content.

Materials:

Crude extract

Sephadex LH-20 resin

Chromatography column

Deionized water

Ethanol

Fraction collector

UV detector (280 nm)

Procedure:

Swell the Sephadex LH-20 resin in deionized water and pack it into a chromatography

column.

Dissolve the crude extract in a minimal amount of deionized water and load it onto the

column.

Elute the column with deionized water. Elution with water has been shown to provide good

resolution for lignan glucosides.[2]

Monitor the elution process using a UV detector at 280 nm.

Collect fractions using a fraction collector.
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Pool the fractions containing the peak corresponding to Syringaresinol diglucoside based

on the UV chromatogram.

Concentrate the pooled fractions using a rotary evaporator.

2.2. Preparative High-Performance Liquid Chromatography (HPLC)

This final step is for obtaining high-purity Syringaresinol diglucoside.

Materials:

Enriched fraction from column chromatography

Preparative HPLC system with a C18 column

Acetonitrile (HPLC grade)

Water with 0.1% formic acid (HPLC grade)

0.22 µm syringe filters

Procedure:

Dissolve the enriched fraction in the mobile phase starting condition.

Filter the sample solution through a 0.22 µm syringe filter.

Set up the preparative HPLC system with a suitable gradient of acetonitrile and water (with

0.1% formic acid). A common gradient for lignan separation starts with a low percentage of

acetonitrile, which is gradually increased.

Inject the sample onto the preparative C18 column.

Monitor the separation at 280 nm.

Collect the peak corresponding to Syringaresinol diglucoside.

Combine the pure fractions and remove the solvent under vacuum to obtain the purified

Syringaresinol diglucoside.
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Data Presentation
The following table summarizes the expected quantitative data based on studies of

Syringaresinol diglucoside and similar lignans.

Step Parameter Value Reference

Extraction
Yield of Syringaresinol

diglucoside
2.65 ± 0.12 mg/g [3]

Column

Chromatography

Purity after Sephadex

LH-20
~94.5% (for SDG) [2]

Preparative HPLC Final Purity >98% Adapted from[4]

Signaling Pathway
Syringaresinol and its diglucoside have been shown to exert anti-inflammatory effects by

inhibiting the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling

pathway. The diagram below illustrates this mechanism.
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Caption: Inhibition of the NF-κB signaling pathway by Syringaresinol diglucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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